Cas no 4273-95-4 ((Z)-11-Octadecenal)

• Product Name: (Z)-11-Octadecenal
• CAS No: 4273-95-4
• Molecular Formula: C₁₈H₃₄O
• Molecular Weight: 266.46200
• CID: 928388
• PubChem ID: 14161373

(Z)-11-Octadecenal Properties

Names and Identifiers

• CIS-11-OCTADECENAL
• (Z)-11-Octadecenal
• OCTADEC-11-ENAL
• SCHEMBL388007
• 11-Octadecenal, (Z)-
• 4273-95-4
• 11Z-Octadecenal
• LMFA06000236
• DB-258359
• (Z)-octadec-11-enal
• (11Z)-Octadecenal

• InChIKey： YSSVMXHKWSNHLH-FPLPWBNLSA-N
• Inchi： InChI=1S/C18H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h7-8,18H,2-6,9-17H2,1H3/b8-7-
• SMILES： CCCCCC/C=C\CCCCCCCCCC=O

Computed Properties

• Exact Mass: 266.26100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 15
• Monoisotopic Mass: 266.260966
• Heavy Atom Count: 19
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 6.22280
• PSA: 17.07000
• Refractive Index: 1.453
• Boiling Point: 356.0±11.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 179.2±8.4 °C
• Density: 0.8±0.1 g/cm3

(Z)-11-Octadecenal Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

(Z)-11-Octadecenal Customs Data

• HS CODE：2912190090
• Customs Data：

  China Customs Code:

  2912190090

  Overview:

  HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes